2-{[2-(3,5-Dimethyl-1H-pyrazol-1-yl)-2-oxoethyl]sulfanyl}-4-(4-fluorophenyl)-6-phenylnicotinonitrile
2-{[2-(3,5-Dimethyl-1H-pyrazol-1-yl)-2-oxoethyl]sulfanyl}-4-(4-fluorophenyl)-6-phenylnicotinonitrile
Brand Name:
Vulcanchem
CAS No.:
311809-98-0
VCID:
VC0433387
InChI:
InChI=1S/C25H19FN4OS/c1-16-12-17(2)30(29-16)24(31)15-32-25-22(14-27)21(18-8-10-20(26)11-9-18)13-23(28-25)19-6-4-3-5-7-19/h3-13H,15H2,1-2H3
SMILES:
CC1=CC(=NN1C(=O)CSC2=C(C(=CC(=N2)C3=CC=CC=C3)C4=CC=C(C=C4)F)C#N)C
Molecular Formula:
C25H19FN4OS
Molecular Weight:
442.5g/mol
2-{[2-(3,5-Dimethyl-1H-pyrazol-1-yl)-2-oxoethyl]sulfanyl}-4-(4-fluorophenyl)-6-phenylnicotinonitrile
CAS No.: 311809-98-0
Main Products
VCID: VC0433387
Molecular Formula: C25H19FN4OS
Molecular Weight: 442.5g/mol
![2-{[2-(3,5-Dimethyl-1H-pyrazol-1-yl)-2-oxoethyl]sulfanyl}-4-(4-fluorophenyl)-6-phenylnicotinonitrile - 311809-98-0](/images/no_structure.jpg)
| CAS No. | 311809-98-0 |
|---|---|
| Product Name | 2-{[2-(3,5-Dimethyl-1H-pyrazol-1-yl)-2-oxoethyl]sulfanyl}-4-(4-fluorophenyl)-6-phenylnicotinonitrile |
| Molecular Formula | C25H19FN4OS |
| Molecular Weight | 442.5g/mol |
| IUPAC Name | 2-[2-(3,5-dimethylpyrazol-1-yl)-2-oxoethyl]sulfanyl-4-(4-fluorophenyl)-6-phenylpyridine-3-carbonitrile |
| Standard InChI | InChI=1S/C25H19FN4OS/c1-16-12-17(2)30(29-16)24(31)15-32-25-22(14-27)21(18-8-10-20(26)11-9-18)13-23(28-25)19-6-4-3-5-7-19/h3-13H,15H2,1-2H3 |
| Standard InChIKey | SASNLKIGCIYPKU-UHFFFAOYSA-N |
| SMILES | CC1=CC(=NN1C(=O)CSC2=C(C(=CC(=N2)C3=CC=CC=C3)C4=CC=C(C=C4)F)C#N)C |
| Canonical SMILES | CC1=CC(=NN1C(=O)CSC2=C(C(=CC(=N2)C3=CC=CC=C3)C4=CC=C(C=C4)F)C#N)C |
| PubChem Compound | 1721075 |
| Last Modified | Nov 11 2021 |
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